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Compound of Interest

Compound Name: 4-Bromo-1-butyne

Cat. No.: B1278893 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-1-butyne
This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromo-1-butyne, tailored for researchers, scientists, and professionals in drug development.

The following procedures are designed to ensure safe laboratory operations.

Physicochemical and Safety Data
The following table summarizes the key quantitative data for 4-Bromo-1-butyne.
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Property Value Citations

Molecular Formula C₄H₅Br [1]

Molecular Weight 132.986 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[2][3]

Density 1.417 g/mL at 25 °C [2]

Boiling Point 110-118 °C [1][2]

Flash Point 23.9 °C - 32.3 °C [1][2]

Storage Temperature 2-8 °C [2]

Solubility

Immiscible with water; Soluble

in organic solvents like

chloroform, ethanol, and

acetone.

[2][3][4]

Hazard Class

Flammable Liquid 3; Acute

Toxicity 3 (Oral); Skin

Sensitizer 1.

[2][4]

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure and ensure personal safety when handling 4-Bromo-1-butyne.
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Equipment Specification Citations

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Double

gloving is recommended.

Change gloves every 30-60

minutes or immediately upon

contamination.

[2][5]

Eye/Face Protection
Tightly fitting safety goggles

and a face shield.
[6]

Skin and Body Protection

Chemical protective suit or

impervious gown. All clothing

should be flame-resistant.

[2][6]

Respiratory Protection

A NIOSH-approved N95 or

ABEK (EN14387) respirator is

required. Operations must be

conducted in a certified

chemical fume hood.

[2][6]

Standard Operating Protocol for Handling 4-Bromo-
1-butyne
The following protocol outlines the step-by-step procedure for the safe handling of 4-Bromo-1-
butyne from preparation to disposal.

1. Pre-Experiment Preparation:

Ensure a certified chemical fume hood is operational.
Have an emergency eyewash station and safety shower readily accessible.[2]
Assemble all necessary glassware and equipment and check for any defects.
Prepare a designated waste container for 4-Bromo-1-butyne waste.
Ensure fire extinguishing media such as dry sand or alcohol-resistant foam is available.[2]

2. Donning Personal Protective Equipment (PPE):
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Before entering the laboratory, don a chemical-resistant gown, safety goggles, and a face
shield.
Wash hands thoroughly before putting on two pairs of chemical-resistant gloves. The inner
glove should be tucked under the gown cuff, and the outer glove should go over the cuff.
Wear a properly fit-tested N95 or ABEK (EN14387) respirator.

3. Handling and Experimental Procedure:

Conduct all work in a chemical fume hood to avoid inhalation of vapors.[2]
Ground all containers and receiving equipment to prevent static discharge.
Use only non-sparking tools.
Avoid contact with skin and eyes.
Keep the container tightly closed when not in use.
Maintain the working temperature below the flash point of 23.9 °C.
Avoid contact with incompatible materials such as strong oxidizing agents and strong bases.
[2][4]

4. Storage:

Store 4-Bromo-1-butyne in a tightly sealed container in a cool, dry, and well-ventilated area.
[2]
The recommended storage temperature is between 2-8 °C.[2]
Store away from sources of heat, sparks, and open flames.[4]

5. Spill Management:

Small Spills: Use an inert absorbent material like sand or vermiculite to collect the spill. Place
the absorbed material into a sealed container for hazardous waste disposal.[2]
Large Spills: Evacuate the area immediately. Use a wet sand or electrostatic vacuum to
collect the material, and place it in a sealed container for disposal.[2]

6. Disposal:

All waste containing 4-Bromo-1-butyne must be treated as hazardous waste.
Dispose of the waste in a designated, approved hazardous waste disposal plant.
Do not dispose of it down the drain or in regular trash.

7. Post-Experiment:
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Decontaminate all surfaces and equipment after use.
Doff PPE in the correct order, removing the outer gloves first, followed by the gown and other
protective equipment, and finally the inner gloves.
Wash hands thoroughly with soap and water after removing all PPE.

Workflow for Handling 4-Bromo-1-butyne
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Caption: Workflow for the safe handling of 4-Bromo-1-butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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